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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in safely handling
sodium peroxide.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with sodium peroxide?

Al: Sodium peroxide is a strong oxidizer that presents several major hazards.[1][2] It can
cause severe skin and eye burns upon contact.[3][4][5] Inhalation can lead to irritation of the
nose, throat, and lungs, causing symptoms like coughing and shortness of breath.[3] A
significant danger is its reactivity; it can cause fire or an explosion, especially when in contact
with combustible materials, organic substances, or reducing agents.[1][2][6] It also reacts
violently with water, which can be explosive.[2]

Q2: What are the initial signs of exposure to sodium peroxide?

A2: Immediate signs of exposure include severe irritation and burns to the skin and eyes.[3][4]
If inhaled, you may experience a burning sensation, coughing, wheezing, and shortness of
breath.[3][5] Ingestion leads to a corrosive effect on the mouth and throat, with a risk of
perforating the esophagus and stomach.[7]

Q3: What immediate first aid measures should be taken after exposure?
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A3:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids. Seek immediate medical attention.[4][3]

« Skin: Immediately remove all contaminated clothing and rinse the affected skin with plenty of
water.[4][8] Medical attention is required for corrosive injuries.[8]

 Inhalation: Move the individual to fresh air and have them rest in a half-upright position. If
breathing is difficult, artificial respiration may be necessary. Seek immediate medical
attention.[4][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4][8]

Troubleshooting Guides
Handling and Storage

Q4: My container of sodium peroxide has turned a deeper yellow and appears clumpy. Is it
still safe to use?

A4: Sodium peroxide is typically a yellow-white to yellow granular solid.[1] A change in color or
consistency could indicate contamination or decomposition, which may increase its reactivity. It
is crucial to handle such containers with extreme caution. Do not use the material if you
observe significant discoloration, crystal formation, or stratification, as these can be signs of
peroxide formation, indicating a higher risk.[9] Contact your institution's Environmental Health
and Safety (EHS) department for guidance on disposal.[10]

Q5: I'm not sure where to store sodium peroxide in my lab. What are the key storage
requirements?

A5: Sodium peroxide must be stored in a cool, dry, and well-ventilated area.[3][4] It should be
kept in a tightly closed container, preferably under an inert gas like nitrogen.[3][6][11] It is
critical to store it separately from combustible materials, organic substances, reducing agents,
acids, and powdered metals.[3][5][12] Oxidizing agents should be stored in a metal cabinet,
never a wooden one.[12]
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Spills and Emergencies

Q6: I've spilled a small amount of sodium peroxide powder in the fume hood. How do | clean
it up safely?

A6: For a small spill, you should cover it with a dry, inert material like dry lime, sand, or soda
ash.[3] Do not use water or any wet methods.[3] Also, avoid using combustible absorbents like
sawdust or kitty litter.[13] Once covered, carefully place the mixture into a covered container for
disposal.[3] Ensure the area is well-ventilated after the cleanup is complete.[3]

Q7: What type of fire extinguisher should be used for a fire involving sodium peroxide?

A7: Do not use water or foam extinguishers, as sodium peroxide reacts violently with water.[2]
Use a Class D fire extinguisher, dry chemical, soda ash, or lime to extinguish the fire.[2] If the
fire is large, it may be best to withdraw from the area and let it burn.[2]

Suantitative Data S

Parameter Value/Recommendation Source(s)

Yellow-white to yellow granular

Physical State ] [1]
solid
Melting Point 460 °C (decomposes) [4]
Boiling Point 657 °C (decomposes) [4]
Recommended Storage
15-25°C [8]
Temperature
) ) ] ) At least 25 meters (75 feet) in
Spill Isolation Distance (Solids) [2]

all directions

Experimental Protocols
Protocol for Neutralizing a Small Sodium Peroxide Spill

o Preparation: Ensure you are wearing appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[3][4] Have
a spill kit with dry sand, soda ash, or lime readily available.[3]
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o Containment: If it is safe to do so, prevent the spill from spreading.

¢ Neutralization: Gently cover the spilled sodium peroxide with a generous amount of dry
sand, soda ash, or lime.[3]

e Collection: Using non-sparking tools, carefully scoop the mixture into a designated, labeled
waste container.[13]

o Disposal: Seal the container and contact your institution's EHS for proper disposal as
hazardous waste.[3]

» Decontamination: Wipe the spill area with a damp cloth (if appropriate for the surface and all
peroxide has been removed), followed by a dry cloth. Dispose of all cleaning materials as
hazardous waste.

Visualizations
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Caption: Decision workflow for responding to a sodium peroxide spill.
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Storing Sodium Peroxide
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Caption: Key considerations for the safe storage of sodium peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049792?utm_src=pdf-body-img
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. Sodium peroxide | Na202 | CID 14803 - PubChem [pubchem.ncbi.nim.nih.gov]
. SODIUM PEROXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. nj.gov [nj.gov]

. uprm.edu [uprm.edu]

. ICSC 1606 - SODIUM PEROXIDE [inchem.org]

. sigmaaldrich.com [sigmaaldrich.com]

. americanelements.com [americanelements.com]

. carlroth.com:443 [carlroth.com:443]

°
© (0] ~ » &) faN w N -

. wcu.edu [wcu.edu]

» 10. Peroxide Formers Waste Disposal | Environmental Health and Safety - Office of the Vice
President for Research | The University of lowa [ehs.research.uiowa.edu]

e 11. Peroxide Lab Practices | Ohio University [ohio.edu]
e 12. gre.ac.uk [gre.ac.uk]
e 13. americanchemistry.com [americanchemistry.com]

 To cite this document: BenchChem. [Technical Support Center: Mitigating Hazards of
Sodium peroxide in a Research Environment]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b049792#mitigating-hazards-of-sodium-peroxide-
in-a-research-environment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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